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Compound of Interest

Compound Name:
[1,2-Benzenediolato(2-)-

O,O']oxotitanium

CAS No.: 93459-84-8

Cat. No.: B12284568

Get Quote

As a drug development professional or research scientist, your success relies not only on the

purity of your reagents but on the rigorous, scientifically grounded protocols used to handle

them.[1,2-Benzenediolato(2-)-O,O']oxotitanium (CAS: 93459-84-8) is a highly specialized

organometallic coordination complex utilized primarily as a mild, chemoselective Lewis acid

catalyst in advanced organic synthesis.

To build deep trust in your laboratory operations and ensure absolute experimental integrity,

this guide transcends basic safety data sheets. We provide a self-validating system of

operational logistics, detailing the causality behind every safety requirement and experimental

choice.

Mechanistic Toxicology & Hazard Profile
Understanding the chemical behavior of[1,2-Benzenediolato(2-)-O,O']oxotitanium is the first

step in designing a secure handling protocol. The compound's hazards are directly linked to its
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structure: a titanium(IV) center coordinated by a lipophilic catecholate (1,2-benzenediolato)

ligand.

H315 (Causes skin irritation): The titanium(IV) core acts as a strong Lewis acid. Upon

contact with epidermal moisture, it undergoes rapid hydrolysis, generating a localized acidic

microenvironment that coagulates skin proteins. The lipophilic catecholate ligand

exacerbates this by facilitating penetration through the lipid bilayer of the stratum corneum.

H319 (Causes serious eye irritation): As a fine particulate powder, aerosolized catalyst can

rapidly dissolve in the aqueous tear film of the eye. The resulting coordination with mucins

and corneal proteins causes immediate, severe irritation 1.

Quantitative Hazard Data Summary
Hazard Parameter Value / Classification Mechanistic Implication

CAS Number 93459-84-8
Unique identifier for the

titanium-catecholate complex.

Molecular Weight 171.96 g/mol

Low molecular weight allows

for high mobility of aerosolized

dust particulates.

GHS Hazard Code H315

Causes skin irritation via Lewis

acid-mediated protein

coagulation.

GHS Hazard Code H319

Causes serious eye irritation

upon dissolution in corneal

tear film.

Signal Word Warning

Indicates acute, reversible

toxicity requiring immediate

PPE intervention.

Personal Protective Equipment (PPE) Matrix
Every piece of PPE recommended below serves a specific, mechanistic purpose to counter the

chemical properties of[1,2-Benzenediolato(2-)-O,O']oxotitanium.
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PPE Category Specification Mechanistic Rationale

Hand Protection
Nitrile gloves (≥0.11 mm

thickness), double-gloved.

Nitrile provides a robust

chemical barrier against the

lipophilic catecholate ligand.

Double-gloving prevents micro-

tears from exposing the skin to

the Lewis acidic Ti(IV) center.

Eye Protection

ANSI Z87.1 compliant, snug-

fitting chemical splash

goggles.

Prevents aerosolized catalyst

dust from dissolving in the tear

film, neutralizing the H319

corneal irritation risk. Safety

glasses with side shields are

insufficient for fine powders.

Body Protection
Flame-retardant (FR) lab coat

with fitted cuffs.

Protects against accidental

exposure during the highly

reactive, solvent-heavy

environments (e.g.,

dichloromethane) typically

used in conjunction with this

catalyst.

Respiratory
N95/P100 particulate

respirator.

Mandatory only if weighing

outside a fume hood (not

recommended). Mitigates

inhalation of fine

organometallic particulates

that cause localized respiratory

tract hydrolysis.

Operational Workflow & Handling Protocol
To ensure both operator safety and catalytic efficacy, the handling of this moisture-sensitive

Lewis acid must follow a strict, self-validating sequence.
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Safe operational workflow for handling[1,2-Benzenediolato(2-)-O,O']oxotitanium in the

laboratory.

Step-by-Step Methodology
Phase 1: Preparation and Weighing

Ventilation Setup: Ensure the fume hood sash is lowered to the optimal working height

(typically 18 inches) and verify a face velocity of 80-100 fpm.

Static Mitigation: Because[1,2-Benzenediolato(2-)-O,O']oxotitanium is a dry, highly mobile

powder, standard metal spatulas can accumulate static charge, leading to sudden

aerosolization. Use an anti-static gun (e.g., Zerostat) on the weighing boat and utilize a

grounded, static-free spatula.

Massing: Weigh the required catalytic amount directly into a flame-dried Schlenk flask to

minimize transfer steps.

Phase 2: Reaction Execution 4. Inert Atmosphere: Seal the flask with a rubber septum and

cycle with Argon or Nitrogen three times on a Schlenk line. The Ti(IV) complex is sensitive to

bulk moisture, which degrades its catalytic efficiency by prematurely hydrolyzing the active

titanium center. 5. Solvent Addition: Introduce anhydrous solvent (e.g., dichloromethane) via a

gas-tight syringe, followed by your substrates.

Phase 3: Quenching and Decontamination 6. Quenching: Terminate the reaction using a

saturated aqueous sodium bicarbonate solution. Causality: This rapidly hydrolyzes the titanium-

oxygen bonds, precipitating inert titanium dioxide (TiO₂) and neutralizing the acidic

microenvironment, rendering the mixture safe for organic extraction. 7. Surface Cleaning: Wipe

down the balance and fume hood surfaces with a damp paper towel to capture any residual

dust, followed by an isopropanol wipe to dissolve organic residues.
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Catalytic Application & Mechanistic Pathway
Beyond safety, understanding the compound's application maximizes its value.[1,2-
Benzenediolato(2-)-O,O']oxotitanium is renowned for its use in the Mukaiyama-Michael

reaction, where it acts as a mild and highly efficient catalyst for the reaction of ketene silyl

acetals with α,β-unsaturated ketones 2. It is also highly chemoselective in aldol-type additions,

activating aldehyde groups selectively while leaving acid-labile acetal groups intact .

The mechanism relies on the titanium center coordinating to the carbonyl oxygen of the

electrophile, lowering the Lowest Unoccupied Molecular Orbital (LUMO) and facilitating

nucleophilic attack.

[1,2-Benzenediolato(2-)-O,O']
oxotitanium (Lewis Acid)

Titanium-Coordinated
Activated Complex

 Coordination

α,β-Unsaturated Ketone
(Electrophile)

Michael Adduct
(β-hydroxy ester)

 Nucleophilic Attack

Ketene Silyl Acetal
(Nucleophile)
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Lewis acid activation of enones by[1,2-Benzenediolato(2-)-O,O']oxotitanium in Michael

additions.

Emergency Response & Disposal Logistics
Spill Response Plan
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Do not dry sweep. Dry sweeping aerosolizes the irritating titanium complex into the breathing

zone.

Instead, cover the powder spill with damp absorbent pads to suppress dust and initiate

controlled hydrolysis. Carefully transfer the saturated pads to a sealable hazardous waste

container.

Disposal Logistics
Categorization: Categorize the waste as "Heavy Metal / Toxic Organic Waste."

Environmental Hazard: The catecholate ligand prevents disposal down the drain, as

benzenediol derivatives are toxic to aquatic life.

Segregation: Segregate this waste from strong oxidizers to prevent the exothermic

degradation of the organic ligand. Ensure all aqueous quench waste containing precipitated

TiO₂ is collected in properly labeled, chemically compatible HDPE carboys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Advanced Safety and Operational Guide: Handling [1,2-
Benzenediolato(2-)-O,O']oxotitanium]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12284568/docs#advanced-safety-and-operational-
guide-handling-1-2-benzenediolato-2-o-o-oxotitanium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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